Cas no 139509-62-9 (1(3H)-Isobenzofuranone,3-[4-(2-butynyloxy)-6-methoxy-2-pyrimidinyl]-7-chloro-)

• Product Name: 1(3H)-Isobenzofuranone,3-[4-(2-butynyloxy)-6-methoxy-2-pyrimidinyl]-7-chloro-
• CAS No: 139509-62-9
• MF: C₁₇H₁₃ClN₂O₄
• MW: 344.749123334885
• CID: 1273387
• Update Time: 2024-08-04

1(3H)-Isobenzofuranone,3-[4-(2-butynyloxy)-6-methoxy-2-pyrimidinyl]-7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-[4-(2-butynyloxy)-6-methoxy-2-pyrimidinyl]-7-chloro-
• 1(3H)-Isobenzofuranone, 3-[4-(2-butyn-1-yloxy)-6-methoxy-2-pyrimidinyl]-7-chloro-

• Inchi： 1S/C17H13ClN2O4/c1-3-4-8-23-13-9-12(22-2)19-16(20-13)15-10-6-5-7-11(18)14(10)17(21)24-15/h5-7,9,15H,8H2,1-2H3
• InChI Key： KGEJCROEJBKFFR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2Cl)C(C2=NC(OC)=CC(OCC#CC)=N2)O1

Computed Properties

• Exact Mass: 344.05649

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 565.2±50.0 °C(Predicted)
• PSA: 70.54
• pka: -0.81±0.50(Predicted)